Cas no 1804669-78-0 (4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride
• CAS No: 1804669-78-0
• MF: C₆H₂Cl₂F₃NO₂S
• MW: 280.051788806915
• CID: 4866454
• Update Time: 2025-06-12

4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F3NO2S/c7-2-1-3(5(10)11)12-6(4(2)9)15(8,13)14/h1,5H
• InChI Key： SPGOAVXIGKYWJR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C=C(C(F)F)N=1)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

Comprehensive Overview of 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS No. 1804669-78-0)

4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS No. 1804669-78-0) is a specialized chemical compound widely recognized for its unique structural properties and applications in advanced organic synthesis. This compound belongs to the pyridine sulfonyl chloride family, characterized by its difluoromethyl and fluoro substituents, which enhance its reactivity and utility in pharmaceutical and agrochemical research. The presence of these functional groups makes it a valuable intermediate for designing novel molecules with targeted biological activities.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their pivotal role in drug discovery and material science. Researchers are particularly interested in compounds like 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride because of their ability to improve metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums.

The compound's sulfonyl chloride moiety further expands its applicability, enabling efficient coupling reactions in peptide synthesis and polymer chemistry. Its versatility is underscored by its use in creating sulfonamide-based compounds, which are prevalent in antibiotics and enzyme inhibitors. As sustainability becomes a focal point in chemical manufacturing, the efficient synthesis routes for 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride are being optimized to reduce waste and energy consumption—addressing the industry's shift toward green chemistry principles.

Another area of interest is the compound's potential in agrochemical formulations. Fluorinated pyridines are increasingly employed in crop protection products due to their enhanced pesticidal activity and environmental persistence. This has led to a rise in searches for difluoromethyl pyridine applications and fluorinated agrochemical intermediates, reflecting the agricultural sector's need for innovative solutions.

From a technical perspective, the stability and storage conditions of 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride are critical considerations. Proper handling under inert atmospheres and low temperatures ensures its longevity, a topic often queried by laboratory professionals. Additionally, its spectroscopic data (e.g., NMR, HPLC) is meticulously documented to aid in quality control, a detail highly valued by analytical chemists.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS No. 1804669-78-0) represents a cutting-edge building block in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—position it as a compound of significant scientific and commercial relevance. As research continues to uncover new uses, its role in advancing fluorine chemistry and functional material design will undoubtedly expand.